Cas no 81319-82-6 (O-phenyl N'',N'',N''',N'''-tetramethylphosphorodihydrazidothioate)

• Product Name: O-phenyl N'',N'',N''',N'''-tetramethylphosphorodihydrazidothioate
• CAS No: 81319-82-6
• MF: C₁₀H₁₉N₄OPS
• MW: 274.322820901871
• CID: 986633
• PubChem ID: 333988
• Update Time: 2025-04-20

O-phenyl N'',N'',N''',N'''-tetramethylphosphorodihydrazidothioate Chemical and Physical Properties

Names and Identifiers

• O-phenyl N'',N'',N''',N'''-tetramethylphosphorodihydrazidothioate
• 2-[(2,2-dimethylhydrazinyl)-phenoxyphosphinothioyl]-1,1-dimethylhydrazine
• NSC338160
• 81319-82-6
• DTXSID90318949
• NSC-338160
• AKOS004909601

• Inchi： 1S/C10H19N4OPS/c1-13(2)11-16(17,12-14(3)4)15-10-8-6-5-7-9-10/h5-9H,1-4H3,(H2,11,12,17)
• InChI Key： CSYJKCAZRVQAHZ-UHFFFAOYSA-N
• SMILES： S=P(NN(C)C)(NN(C)C)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 274.10171941g/mol
• Monoisotopic Mass: 274.10171941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds